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Compound of Interest

Compound Name: ER degrader 4

Cat. No.: B12406912 Get Quote

Essential Safety and Handling Guide for ER
Degrader 4
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for ER degrader 4
(CAS No. 2361114-15-8), a selective and orally active estrogen receptor (ER) degrader. As a

potent, biologically active research chemical, adherence to strict safety protocols is essential to

ensure personnel safety and prevent environmental contamination. This guide is based on

available safety data and best practices for handling potent pharmaceutical compounds.

Immediate Safety and Handling Precautions
ER degrader 4 is classified as a skin and eye irritant[1]. Due to its nature as a Proteolysis-

Targeting Chimera (PROTAC), it is designed to be highly potent and biologically active at low

concentrations[2][3]. Therefore, all handling of this compound should occur in a controlled

laboratory environment by trained personnel.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling ER degrader 4.

The following table summarizes the recommended PPE.
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PPE Category
Specification and
Recommendations

Rationale

Hand Protection

Double-gloving with chemically

resistant nitrile gloves. The

outer glove should be changed

immediately upon

contamination.

Prevents skin contact and

absorption. Double-gloving

provides an additional layer of

protection in case the outer

glove is breached[4].

Eye Protection

Chemical safety goggles with

side-shields or a full-face

shield.

Protects eyes from splashes of

solutions containing the

compound. Standard safety

glasses are not sufficient[1].

Body Protection

A fully buttoned lab coat. For

procedures with a higher risk

of splashes, a chemically

resistant apron over the lab

coat is recommended.

Protects against contamination

of personal clothing.

Respiratory Protection

All handling of the solid

compound and preparation of

stock solutions should be

performed in a certified

chemical fume hood.

Minimizes the risk of inhaling

airborne particles.

Hazard Identification and First Aid
The following table outlines the identified hazards and corresponding first aid measures for ER
degrader 4.
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Hazard GHS Classification First Aid Measures

Skin Contact Skin Irritant (Category 2)

Causes skin irritation (H315).

IF ON SKIN: Wash with plenty

of soap and water. Take off

contaminated clothing and

wash before reuse.

Eye Contact
Serious Eye Irritation

(Category 2A/2B)

Causes serious eye irritation

(H319). Causes eye irritation

(H320). IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

Inhalation
Not Classified (Handle with

caution)

Move person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention.

Ingestion
Not Classified (Handle with

caution)

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

seek immediate medical

attention.

Operational Plan: Handling and Disposal
A systematic approach to handling and disposing of ER degrader 4 is critical for safety and to

maintain the integrity of the compound.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.
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Storage: Store the compound in a tightly sealed container in a cool, well-ventilated, and

designated area, protected from light. The recommended storage temperature is -20°C.

Solution Preparation
Equilibration: Before opening, allow the vial of solid ER degrader 4 to equilibrate to room

temperature to prevent condensation.

Weighing: Conduct all weighing of the solid compound inside a chemical fume hood. Use

dedicated spatulas and weighing paper.

Dissolving: Slowly add the solvent (e.g., DMSO) to the solid to avoid splashing. Keep the

container covered as much as possible during dissolution.

Disposal Plan
Treat all waste containing ER degrader 4 as hazardous chemical waste. Adherence to

institutional and local regulations for hazardous waste disposal is mandatory.

Solid Waste: All disposable materials that have come into contact with the compound (e.g.,

gloves, weighing paper, pipette tips, vials) must be collected in a dedicated, clearly labeled,

and sealed hazardous waste container.

Liquid Waste: Unused stock solutions and other liquid waste should be collected in a sealed,

leak-proof hazardous waste container. Do not mix with other chemical waste streams unless

compatibility is confirmed.

Decontamination: Decontaminate all non-disposable equipment and work surfaces that have

come into contact with ER degrader 4. Use a suitable decontamination solution (e.g., a

strong oxidizing agent followed by a thorough rinse with soap and water).

Final Disposal: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) department. Do not pour down the drain or dispose

of in regular trash.

Experimental Workflow and Signaling Pathway
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The following diagrams illustrate the general workflow for handling ER degrader 4 and its

mechanism of action.
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Click to download full resolution via product page

Caption: General experimental workflow for handling ER degrader 4.

ER Degrader 4
(PROTAC)

Ternary Complex
(ER - PROTAC - E3 Ligase)

Binds

Estrogen Receptor (ERα)
(Target Protein)

Binds

E3 Ubiquitin Ligase

Recruited

ER Ubiquitination

Induces

Proteasome

Targeted to

ER Degradation

Mediates

Click to download full resolution via product page

Caption: Mechanism of action for PROTAC ER degrader 4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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